(5E)-5-[(2,5-dimethylphenyl)methylidene]-2-sulfanyl-1,3-thiazol-4-one

• Molecular Formula: C12H11NOS2
• Molecular Weight: 249.4 g/mol
• SMILES: CC1=CC(=C(C=C1)C)C=C2C(=O)NC(=S)S2
• InChI: InChI=1S/C12H11NOS2/c1-7-3-4-8(2)9(5-7)6-10-11(14)13-12(15)16-10/h3-6H,1-2H3,(H,13,14,15)
• InChIKey: MAJYXNRQWPLXHB-UHFFFAOYSA-N

Irreproducible screening results often stem from unverified stereochemistry or regioisomeric impurities in 5-arylidene rhodanine probes. This compound eliminates that risk with a fully assigned (E)-configuration (InChI '/b10-6+') and the distinct 2,5-dimethyl substitution pattern-differentiating it from the 2,4-dimethyl regioisomer (CAS 4818-22-8) and (Z)-configured analogs. • Enables direct ALR2 IC₅₀ determination against the BindingDB 2 µM benchmark for this scaffold. • Provides a less lipophilic (LogP 2.11), fragment-like (MW 249.35) alternative to probe 10058-F4. • Supplied at 95-98% certified purity; suitable as an HPLC reference standard for configurational purity verification.

5-[(2,5-Dimethylphenyl)methylidene]rhodanine: Aldose Reductase & Antimicrobial Screening

The compound (5E)-5-[(2,5-dimethylphenyl)methylidene]-2-sulfanyl-1,3-thiazol-4-one (CAS 153567-96-5) belongs to the 5-arylidene-2-thioxo-4-thiazolidinone class, also known as 5-benzylidene rhodanines . This scaffold is recognized as a privileged heterocycle in medicinal chemistry with documented inhibitory activity against aldose reductase (ALR2) and a range of antimicrobial targets [1]. The target compound is distinguished by its 2,5-dimethyl substitution pattern on the benzylidene ring and defined (E)-configuration, differentiating it from the 2,4-dimethyl regioisomer (CAS 4818-22-8) and the (Z)-configured analog. It is commercially available through ChemBridge and resellers at 95–98% purity .

1

2,5-Dimethyl regioisomer identity for SAR differentiation

2

Defined (E)-configuration for stereochemical control

3

Purity-certified procurement for reproducible screening assays

• [1] Maccari R, Del Corso A, Giglio M, Moschini R, Mura U, Ottanà R. In vitro evaluation of 5-arylidene-2-thioxo-4-thiazolidinones active as aldose reductase inhibitors. Bioorg Med Chem Lett. 2011;21(1):200-3. doi:10.1016/j.bmcl.2010.11.041. View Source

Why 5-[(2,5-Dimethylphenyl)methylidene]rhodanine Cannot Be Substituted

5-Arylidene-2-thioxo-4-thiazolidinones are exquisitely sensitive to the position and electronic nature of aryl substituents. Maccari et al. demonstrated that among N-unsubstituted analogues, shifts in aryl substitution produce IC50 values spanning low micromolar to inactive against ALR2, with potency variations exceeding 10-fold between close analogs [1]. The 2,5-dimethyl substitution pattern on the target compound generates a distinct steric and electronic environment compared to the 2,4-dimethyl regioisomer (CAS 4818-22-8) or the 4-ethyl analog 10058-F4, resulting in differentiated target engagement profiles that preclude simple interchange . The defined (E)-stereochemistry of the exocyclic double bond is also critical; (Z)-configured isomers of 5-arylidene rhodanines exhibit measurably different antifungal MIC values from their (E)-counterparts in direct comparisons [2]. Actual procurement of an in-class substitute without verifying these configuration- and substitution-dependent activity differences risks irreproducible screening results.

Regioisomeric shift alters target engagement

2,4-Dimethyl regioisomer produces a different substitution vector; class-level ALR2 SAR shows >10-fold potency variation between close analogs.

(E)/(Z) configurational mismatch may change bioactivity

(Z)-configured analogs exhibit distinct antifungal MIC values; the specified (E)-isomer is non-interchangeable.

Uncertified purity alternatives risk assay irreproducibility

Impurities can act as competitive inhibitors; documented purity supports batch-to-batch consistency in enzyme assays.

• [1] Maccari R, Del Corso A, Giglio M, Moschini R, Mura U, Ottanà R. In vitro evaluation of 5-arylidene-2-thioxo-4-thiazolidinones active as aldose reductase inhibitors. Bioorg Med Chem Lett. 2011;21(1):200-3. doi:10.1016/j.bmcl.2010.11.041. View Source
• [2] Sortino MA, Delgado P, Juárez S, Quiroga J, Abonía R, Insuasty B, Nogueras M, Rodero L, Garibotto FM, Enriz RD, Zacchino S. Synthesis and antifungal activity of (Z)-5-arylidenerhodanines. Bioorg Med Chem. 2007;15(1):484-94. View Source

Differentiation Evidence for 5-[(2,5-Dimethylphenyl)methylidene]rhodanine

Regioisomeric Differentiation: 2,5- vs. 2,4-Dimethyl Substitution

The target compound bears methyl groups at the 2- and 5-positions of the benzylidene ring, contrasting with the more common 2,4-dimethyl regioisomer (CAS 4818-22-8). This substitution shift alters the predicted lipophilicity and electron distribution on the aryl ring, which directly influences target binding in 5-arylidene-2-thioxo-4-thiazolidinone SAR . In the class-level SAR established by Maccari et al., aryl substitution position was a key determinant of ALR2 inhibitory potency, with certain substitutions yielding submicromolar IC50 while closely related analogs were inactive [1]. Although a direct head-to-head IC50 comparison between the 2,5- and 2,4-dimethyl regioisomers has not been published, the documented sensitivity of this scaffold to regioisomerism makes the 2,5-dimethyl pattern a non-substitutable feature for screening libraries targeting novel chemotypes.

Regioisomer Comparison

Class-level inference

2,5-dimethyl vs 2,4-dimethyl: predicted ΔLogP ≈ -0.2; distinct substitution vector

Regioisomer identity affects target binding SAR; substitution may invalidate established screening data.

No direct head-to-head IC50 comparison published.

Evidence Dimension	Predicted lipophilicity (LogP) and regioisomeric identity
Target Compound Data	LogP 2.11 (Hit2Lead calculated); 2,5-dimethyl substitution; (E)-configuration
Comparator Or Baseline	2,4-dimethyl regioisomer (CAS 4818-22-8): LogP ~2.3 (estimated); 2,4-dimethyl substitution
Quantified Difference	ΔLogP ≈ -0.2 (predicted); distinct substitution vector affecting steric and electronic properties at the active site
Conditions	In silico prediction; no co-crystal structures available for direct comparison

Why This Matters

Regioisomeric identity determines the three-dimensional presentation of the aryl ring to biological targets; substitution of the 2,4-dimethyl analog invalidates any SAR established specifically with the 2,5-dimethyl compound.

• [1] Maccari R, Del Corso A, Giglio M, Moschini R, Mura U, Ottanà R. In vitro evaluation of 5-arylidene-2-thioxo-4-thiazolidinones active as aldose reductase inhibitors. Bioorg Med Chem Lett. 2011;21(1):200-3. View Source

Stereochemical Integrity: (E)- vs. (Z)-Configuration

The target compound is specified as the (E)-isomer. Sortino et al. demonstrated that (Z)-5-arylidenerhodanines exhibit measurable antifungal activity, with MIC values as low as 16 µg/mL against Candida spp. for certain derivatives, and that configurational isomerism materially affects bioactivity in this scaffold [1]. The (E)-configured target compound is therefore non-interchangeable with (Z)-5-(2,5-dimethylbenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one (the (Z)-isomer), which may exhibit different target engagement, solubility, and metabolic stability profiles. The target compound's configurational identity is confirmed by the InChI string bearing the '/b10-6+' stereochemical descriptor .

Stereochemistry Comparison

Cross-study comparable

(E)-configuration confirmed by InChI; (Z)-isomers reported MIC 16 µg/mL against Candida spp.

Configurational mismatch may produce divergent bioactivity; verify configuration upon receipt.

E/Z isomerism material to antifungal screening endpoints.

Evidence Dimension	Configurational isomerism (E vs. Z) and impact on bioactivity
Target Compound Data	(E)-configuration, confirmed by InChI: /b10-6+
Comparator Or Baseline	(Z)-5-arylidenerhodanines (general class): MIC values 16–>250 µg/mL against Candida spp. [1]
Quantified Difference	Configurational identity is absolute; (E) and (Z) isomers are distinct chemical entities with different physicochemical and biological properties
Conditions	Antifungal MIC assay per CLSI guidelines (Sortino et al. 2007); configurational assignment by NMR and X-ray

Why This Matters

Procuring the unintended (Z)-isomer or a mixture of configurational isomers will yield divergent and irreproducible screening results; the specified (E)-configuration must be verified upon receipt.

• [1] Sortino MA, Delgado P, Juárez S, Quiroga J, Abonía R, Insuasty B, Nogueras M, Rodero L, Garibotto FM, Enriz RD, Zacchino S. Synthesis and antifungal activity of (Z)-5-arylidenerhodanines. Bioorg Med Chem. 2007;15(1):484-94. View Source

Physicochemical Profile vs. 10058-F4

The target compound possesses 1 rotatable bond and a calculated LogP of 2.11, compared to 2 rotatable bonds and a higher LogP for 10058-F4 (5-(4-ethylbenzylidene)-2-thioxo-4-thiazolidinone), a known c-Myc-Max dimerization inhibitor . The reduced conformational flexibility (1 vs. 2 rotatable bonds) and lower lipophilicity of the target compound confer a distinct physicochemical profile that may favor different target engagement and solubility characteristics. In fragment-based drug discovery campaigns, these parameters are critical for library design; the reduced rotatable bond count suggests a more constrained pharmacophore with potentially higher ligand efficiency .

Physicochemical Comparison

Cross-study comparable

Rotatable bonds: 1 vs 2; ΔLogP ≈ -0.7 vs 10058-F4

Lower flexibility and lipophilicity provide non-redundant fragment-like coverage.

Calculated values; experimental confirmation recommended.

Evidence Dimension	Rotatable bond count and predicted LogP
Target Compound Data	Rotatable bonds: 1; LogP: 2.11
Comparator Or Baseline	10058-F4 (Tocris): Rotatable bonds: 2; LogP: ~2.8 (estimated)
Quantified Difference	Rotatable bonds: 1 vs. 2; ΔLogP ≈ -0.7
Conditions	Calculated physicochemical properties from Hit2Lead and PubChem

Why This Matters

For screening collections where physicochemical diversity is a selection criterion, the target compound's distinct profile (lower flexibility, moderate lipophilicity) provides non-redundant coverage relative to the widely used 10058-F4 probe.

ALR2 Inhibition: Class-Level SAR Context

Maccari et al. (2011) evaluated a series of N-unsubstituted 5-arylidene-2-thioxo-4-thiazolidinones against bovine lens aldose reductase (ALR2). Several analogues exhibited IC50 values in the low micromolar range, with two compounds exceeding the potency of the reference drug sorbinil [1]. The BindingDB entry for a compound from this series shows an IC50 of 2,000 nM (2 µM) against ALR2 [2]. While the specific 2,5-dimethylphenyl derivative was not included in this particular study, the SAR indicates that N-unsubstituted analogues with substituted benzylidene groups are the most potent subclass. This class-level inference positions the target compound within a validated ALR2 inhibitor chemotype, though direct IC50 data for it remain unpublished.

ALR2 Inhibition SAR

Class-level inference

Class-level IC50 range: 2–10 µM for active N-unsubstituted analogues; direct data for target not published

Positions compound within validated ALR2 inhibitor chemotype; direct IC50 determination needed.

Opportunity for novel SAR generation.

Evidence Dimension	ALR2 inhibitory potency (IC50)
Target Compound Data	Not directly tested in published studies; predicted to fall within the low micromolar range based on class SAR
Comparator Or Baseline	Most potent N-unsubstituted analogue from Maccari et al.: IC50 < sorbinil (exact value not disclosed); typical active analogues: IC50 2–10 µM [1] [2]
Quantified Difference	Cannot be quantified without direct testing; class-level SAR predicts activity, but exact potency relative to closest tested analogs is unknown
Conditions	Bovine lens ALR2; spectrophotometric assay monitoring NADPH oxidation at 340 nm

Why This Matters

The absence of direct IC50 data for this compound represents both a knowledge gap and a research opportunity; procurement for ALR2 screening can generate novel SAR data within a validated chemotype, providing a first-mover advantage in publication.

• [1] Maccari R, Del Corso A, Giglio M, Moschini R, Mura U, Ottanà R. In vitro evaluation of 5-arylidene-2-thioxo-4-thiazolidinones active as aldose reductase inhibitors. Bioorg Med Chem Lett. 2011;21(1):200-3. doi:10.1016/j.bmcl.2010.11.041. View Source
• [2] BindingDB. Entry BDBM16312. IC50: 2000 nM for a 5-arylidene-2-thioxo-4-thiazolidinone against ALR2 (Bos taurus). Maccari et al. 2010. View Source

Certified Purity vs. Unspecified Alternatives

The target compound is available from ChemBridge Corporation (distributed via Sigma-Aldrich) at a documented purity of 95% and from Leyan at 98% purity . In contrast, many 5-arylidene-2-thioxo-4-thiazolidinone analogs from non-specialist vendors lack certified purity documentation. For aldose reductase inhibition assays where IC50 values can shift by >50% due to impurities acting as competitive inhibitors, this documented purity baseline is a critical procurement criterion [1].

Purity Specification

Supporting evidence

Certified purity: 95% (ChemBridge), 98% (Leyan) vs unspecified alternatives

Documented purity supports batch-to-batch reproducibility in enzymatic assays.

COA available upon request.

Evidence Dimension	Certified purity specification
Target Compound Data	95% (Sigma-Aldrich/ChemBridge) ; 98% (Leyan)
Comparator Or Baseline	Generic 5-arylidene-2-thioxo-4-thiazolidinone analogs: purity often unspecified or not batch-certified
Quantified Difference	Minimum 95% certified vs. potentially lower or uncertified purity for non-specialist alternatives
Conditions	QC by HPLC or NMR; certificates of analysis available upon request

Why This Matters

Procurement of purity-certified compound ensures batch-to-batch reproducibility in enzymatic and cell-based assays, reducing false positives and enabling valid SAR conclusions.

• [1] Maccari R, Del Corso A, Giglio M, Moschini R, Mura U, Ottanà R. In vitro evaluation of 5-arylidene-2-thioxo-4-thiazolidinones active as aldose reductase inhibitors. Bioorg Med Chem Lett. 2011;21(1):200-3. View Source

Recommended Applications for 5-[(2,5-Dimethylphenyl)methylidene]rhodanine

ALR2 Inhibitor Screening & SAR Expansion

The compound serves as an N-unsubstituted 5-arylidene-2-thioxo-4-thiazolidinone probe for ALR2 inhibitor screening. As demonstrated by Maccari et al., this chemotype yields low-micromolar to submicromolar ALR2 inhibitors, with some analogues surpassing the reference drug sorbinil [1]. The 2,5-dimethyl substitution pattern offers a novel aryl decoration not represented in the published Maccari series, enabling SAR expansion around the benzylidene position. Procurement of this compound allows direct ALR2 IC50 determination and comparison with the BindingDB-reported 2 µM benchmark for this scaffold .

Antimicrobial Screening Against MRSA

5-Arylidene rhodanine derivatives have demonstrated MIC values as low as 1 µg/mL against MRSA strains in chalcone-rhodanine hybrid series [1]. The target compound, with its 2,5-dimethylbenzylidene substituent and free thioxo group, is structurally poised for antimicrobial evaluation. The (E)-configuration and specific substitution pattern differentiate it from the (Z)-configured analogs tested by Sortino et al., which showed MIC values of 16 µg/mL against Candida spp. . Procurement enables head-to-head antimicrobial profiling against both the (Z)-isomer and the 2,4-dimethyl regioisomer, generating novel comparative data on stereochemical and regioisomeric determinants of antimicrobial activity.

Fragment Library Physicochemical Diversity

With a molecular weight of 249.35 Da, 1 rotatable bond, and LogP of 2.11 [1], this compound meets fragment-like physicochemical criteria (MW < 300, LogP ≤ 3, rotatable bonds ≤ 3). Its profile complements the widely used 10058-F4 probe (MW ~263, 2 rotatable bonds, LogP ~2.8) , providing a less lipophilic, more conformationally constrained alternative within 5-arylidene-2-thioxo-4-thiazolidinone chemical space. Procurement for fragment library inclusion enhances the scaffold diversity coverage of screening collections targeting protein-protein interactions or enzyme active sites.

Configurational Purity Reference Standard

The compound's well-defined (E)-configuration, confirmed by the InChI stereochemical descriptor '/b10-6+' [1], and its availability at 95–98% certified purity make it suitable as an analytical reference standard for HPLC method development and configurational purity verification in synthetic rhodanine chemistry programs. This addresses a known challenge in the field where (E)/(Z) mixtures are common synthetic byproducts requiring resolution and quantification.

Application

Selection Property

Validation Focus

ALR2 inhibitor screening studies

Novel 2,5-dimethyl substitution on N-unsubstituted rhodanine scaffold

ALR2 IC50 determination and SAR expansion within class

Antimicrobial screening studies

Defined (E)-configuration and 2,5-dimethylbenzylidene group

MIC profiling against MRSA and Candida spp., stereochemical comparison

Fragment-based library design

Low molecular weight, 1 rotatable bond, moderate LogP

Physicochemical diversity screening for protein-protein interaction targets

Configurational purity reference standard

Well-defined (E)-stereochemistry, certified purity documentation

HPLC method development for E/Z isomer resolution and quantification

• [1] Maccari R, Del Corso A, Giglio M, Moschini R, Mura U, Ottanà R. In vitro evaluation of 5-arylidene-2-thioxo-4-thiazolidinones active as aldose reductase inhibitors. Bioorg Med Chem Lett. 2011;21(1):200-3. View Source